Cas no 132203-90-8 (1H-Cyclopenta[b]benzofuran-5-butanoic acid, 2,3,3a,8b-tetrahydro-2-hydroxy-1-(hydroxymethyl)-, methyl ester, (1S,2R,3aS,8bS)-)

• Product Name: 1H-Cyclopenta[b]benzofuran-5-butanoic acid, 2,3,3a,8b-tetrahydro-2-hydroxy-1-(hydroxymethyl)-, methyl ester, (1S,2R,3aS,8bS)-
• CAS No: 132203-90-8
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 4487739
• PubChem ID: 10902852
• Update Time: 2025-04-24

1H-Cyclopenta[b]benzofuran-5-butanoic acid, 2,3,3a,8b-tetrahydro-2-hydroxy-1-(hydroxymethyl)-, methyl ester, (1S,2R,3aS,8bS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]benzofuran-5-butanoic acid, 2,3,3a,8b-tetrahydro-2-hydroxy-1-(hydroxymethyl)-, methyl ester, (1S,2R,3aS,8bS)-
• methyl 4-[(2S,3S,4R,6S)-4-hydroxy-3-(hydroxymethyl)-7-oxatricyclo[6.4.0.0?,?]dodeca-1(12),8,10-trien-9-yl]butanoate
• 132203-90-8
• SCHEMBL14254746
• Methyl 4-((1S,2R,3aS,8bS)-2-hydroxy-1-(hydroxymethyl)-2,3,3a,8b-tetrahydro-1Hbenzo[b]cyclopenta[d]furan-5-yl)butanoate
• 2-hydroxy-3-bromophenyl
• JNYY90-8

• Inchi： 1S/C17H22O5/c1-21-15(20)7-3-5-10-4-2-6-11-16-12(9-18)13(19)8-14(16)22-17(10)11/h2,4,6,12-14,16,18-19H,3,5,7-9H2,1H3/t12-,13+,14-,16+/m0/s1
• InChI Key： ZCFABHGBTREBDS-KNCOVGOOSA-N
• SMILES： O1C2=C(CCCC(OC)=O)C=CC=C2[C@]2([H])[C@@H](CO)[C@H](O)C[C@]12[H]

Computed Properties

• Exact Mass: 306.14672380Da
• Monoisotopic Mass: 306.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų